Cas no 1250803-63-4 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
• CAS No: 1250803-63-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6106185
• PubChem ID: 62695683
• Update Time: 2024-01-16

3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
• 1H-1,2,4-Triazole-5-propanoic acid, 1-ethyl-
• AKOS011990507
• EN300-1830273
• CS-0345919
• 1250803-63-4

• Inchi： 1S/C7H11N3O2/c1-2-10-6(8-5-9-10)3-4-7(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： OJKATBXIZHVJJE-UHFFFAOYSA-N
• SMILES： N1(CC)C(CCC(O)=O)=NC=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 391.3±44.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles